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Compound of Interest

Compound Name: meso-2,3-Dibromobutane

Cat. No.: B1593828

An In-Depth Technical Guide to the Physical Properties of meso-2,3-Dibromobutane
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical properties of meso-2,3-
dibromobutane, complete with experimental protocols for their determination and a
visualization of its stereochemical context.

Physical Properties

Meso-2,3-dibromobutane is the achiral diastereomer of 2,3-dibromobutane. Despite having
two chiral centers, the molecule as a whole is not optically active due to an internal plane of
symmetry.[1][2] Its physical properties are distinct from its chiral enantiomeric counterparts.

The key physical properties of meso-2,3-dibromobutane are summarized in the table below:
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Physical Property Value Units Notes
Molecular Formula CaHsBr2

Molecular Weight 21591 g/mol [3114]
Appearance Liquid - [31[5]
Melting Point -24 °C [61[7]
Boiling Point 161 °C at 760 mmHg[4]
73-74 °C at 47 mmHg[3]

Density 1.767 g/mL at 25 °CJ[3]
1.774 g/lcm? -[4]

1.792 g/mL -[6]

Refractive Index

(n20/D) 1.51 - [3]

1.502 - -[4]

1.515 - -[6]

Flash Point 33 °C [4]

Vapor Pressure 3.02 mmHg at 25 °C[4]
Solubility Insoluble in water [8]

Stereochemical Relationship

2,3-dibromobutane has two stereocenters, leading to a total of three stereoisomers: a pair of
enantiomers ((2R,3R) and (2S,3S)) and the meso compound ((2R,3S)). The following diagram
illustrates the relationship between these stereoisomers.
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Enantiomers (Chiral)

Mirror Images Meso Compound (Achiral)

(2R,3R)-2,3-dibromobutane (2S,3S)-2,3-dibromobutane

Diastereomers

Diastereomers meso-2,3-dibromobutane (2R,3S)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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